Cas no 439107-89-8 (4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate)

• Product Name: 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate
• CAS No: 439107-89-8
• MF: C₁₂H₇Cl₂FN₂O₃
• MW: 317
• MDL: MFCD03012902
• CID: 4651547
• Update Time: 2025-05-19

4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• [4,5-DICHLORO-6-OXO-1(6H)-PYRIDAZINYL]METHYL 4-FLUOROBENZENECARBOXYLATE
• 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate

• MDL： MFCD03012902
• Inchi： InChI=1S/C12H7Cl2FN2O3/c13-9-5-16-17(11(18)10(9)14)6-20-12(19)7-1-3-8(15)4-2-7/h1-5H,6H2
• InChI Key： YIGYFDAHCNYMIX-UHFFFAOYSA-N
• SMILES： c1cc(ccc1C(=O)OCn2c(=O)c(c(cn2)Cl)Cl)F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 411.9±55.0 °C at 760 mmHg
• Flash Point: 202.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate

Comprehensive Analysis of 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate (CAS No. 439107-89-8)

The compound 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate (CAS No. 439107-89-8) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a pyridazine core coupled with a fluorobenzenecarboxylate moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and the latest advancements in its utilization, addressing common queries from the scientific community.

One of the most frequently asked questions about 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate revolves around its synthesis and stability. Recent studies highlight its role as an intermediate in the development of agrochemicals and pharmaceuticals, particularly in the design of enzyme inhibitors. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective modifications for targeted applications. Researchers are also investigating its potential in green chemistry initiatives, aligning with the global push for sustainable chemical processes.

In the context of drug discovery, this compound has garnered attention due to its heterocyclic framework, which is prevalent in many FDA-approved drugs. The pyridazine ring, in particular, is known for its ability to mimic natural substrates, making it valuable in medicinal chemistry. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets, further driving its adoption in preclinical research.

Another area of interest is the compound's spectroscopic characterization. Advanced techniques such as NMR, IR, and mass spectrometry have been utilized to confirm its structure and purity. These analyses are critical for ensuring reproducibility in synthetic protocols, a topic often raised in academic forums. Additionally, its solubility and thermal stability profiles have been documented to guide formulation scientists in optimizing delivery systems.

From an industrial perspective, 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate is being explored for its scalability. Manufacturers are keen on developing cost-effective routes to synthesize this compound without compromising yield or quality. Innovations in catalysis and flow chemistry have shown promise in addressing these challenges, reflecting broader trends in process optimization.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous, its handling and disposal must adhere to GLP (Good Laboratory Practices) standards. This aligns with growing consumer demand for transparency in chemical safety, a trend amplified by digital platforms where users frequently search for eco-friendly alternatives and safety data sheets.

In summary, 4,5-Dichloro-6-oxo-1(6H)-pyridazinylmethyl 4-fluorobenzenecarboxylate represents a versatile building block in synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, with ongoing research uncovering new potentials. By addressing key questions and leveraging cutting-edge methodologies, this compound continues to inspire innovation across multiple disciplines.